N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(3-(m-tolyl)ureido)thiazole-5-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-methyl-2-[(3-methylphenyl)carbamoylamino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C21H20N4O4S/c1-12-4-3-5-15(8-12)24-20(27)25-21-23-13(2)18(30-21)19(26)22-10-14-6-7-16-17(9-14)29-11-28-16/h3-9H,10-11H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: MOOTUBPUDPUORP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=NC(=C(S2)C(=O)NCC3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C21H20N4O4S
• Molecular Weight: 424.5 g/mol
• CAS No.: 941916-20-7

Description

“N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(3-(m-tolyl)ureido)thiazole-5-carboxamide” is a compound that has been synthesized and evaluated for its antitumor activities. The compound is related to a series of novel N-aryl-5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(tert-butyl)thiazol-2-amines.

Scientific Research Applications

Antimicrobial and Antibacterial Properties

Studies on benzothiazole derivatives, such as those involving the synthesis and evaluation of benzothiazole-substituted compounds, have highlighted their promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. This indicates their potential use in developing new antimicrobial agents (Palkar et al., 2017).

Anticancer Activity

Compounds structurally related to N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(3-(m-tolyl)ureido)thiazole-5-carboxamide have been synthesized and evaluated for their cytotoxic activities against cancer cell lines, demonstrating moderate to excellent potency. This suggests their potential application in cancer therapy (Zhang et al., 2017).

Anti-Inflammatory and Analgesic Agents

The synthesis of novel compounds derived from visnaginone and khellinone, incorporating the benzothiazole moiety, has been shown to possess significant anti-inflammatory and analgesic activities. These findings suggest their application in treating inflammation and pain management (Abu‐Hashem et al., 2020).

Antitubercular Activity

Research into thiazole derivatives has also indicated their potential in combating tuberculosis, with certain compounds exhibiting promising antitubercular activity. This opens up avenues for the development of new treatments for tuberculosis (Mhaske et al., 2011).

Gelation Behavior and Material Science

N-(thiazol-2-yl)benzamide derivatives have been synthesized and explored for their gelation behavior with ethanol/water and methanol/water mixtures. Their ability to form gels highlights their potential applications in material science, particularly in the development of supramolecular gels with specific properties (Yadav & Ballabh, 2020).